rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride
Overview
Description
Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride is a synthetic compound that has been used in scientific research for a variety of purposes. It is a highly potent agonist of the μ-opioid receptor, which is a receptor that is involved in the regulation of pain, reward, and emotion. This compound has been used to study the effects of opioid receptor activation in both in vitro and in vivo studies. In addition, it has been used to study the effects of opioid receptor agonists on the central nervous system.
Scientific Research Applications
Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride has been used in a variety of scientific research applications. It has been used to study the effects of opioid receptor activation on the central nervous system, as well as to study the effects of opioid receptor agonists on pain, reward, and emotion. It has also been used to study the effects of opioid receptor agonists on the cardiovascular system and on the gastrointestinal system. In addition, it has been used to study the effects of opioid receptor agonists on the immune system and on the endocrine system.
Mechanism of Action
Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride acts as an agonist of the μ-opioid receptor. When this compound binds to the μ-opioid receptor, it activates the receptor and triggers a cascade of events that leads to the activation of the opioid receptor-mediated signaling pathways. These pathways are involved in the regulation of pain, reward, and emotion.
Biochemical and Physiological Effects
Rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as dopamine, serotonin, and norepinephrine, which can lead to feelings of pleasure and reward. It has also been shown to increase the release of endorphins, which can lead to feelings of pain relief and euphoria. In addition, it has been shown to reduce anxiety and promote relaxation.
Advantages and Limitations for Lab Experiments
The use of rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride in laboratory experiments has several advantages. It is a highly potent agonist of the μ-opioid receptor, which makes it an ideal compound for studying the effects of opioid receptor activation. In addition, it is relatively easy to synthesize, and it is relatively stable in solution. The main limitation of using this compound in laboratory experiments is that its effects can be dose-dependent, and it may not produce consistent results in different experiments.
Future Directions
The use of rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride in scientific research has a variety of potential future directions. It could be used to further study the effects of opioid receptor activation on the central nervous system, as well as the effects of opioid receptor agonists on pain, reward, and emotion. In addition, it could be used to study the effects of opioid receptor agonists on the cardiovascular system and on the gastrointestinal system. It could also be used to study the effects of opioid receptor agonists on the immune system and on the endocrine system. Finally, it could be used to study the effects of opioid receptor agonists on addiction and dependence.
Synthesis Methods
The synthesis of rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride involves the reaction of 2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one with hydrochloric acid. This reaction is carried out in a solvent such as dichloromethane or acetonitrile, and the reaction is typically carried out at temperatures between 0 and 20°C. The reaction is typically carried out for several hours, and the resulting product is then purified by recrystallization or chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Benzene", "Piperidine", "Cyclohexanone", "Hydrochloric acid", "Sodium hydroxide", "Sodium chloride", "Ethanol", "Diethyl ether", "Magnesium sulfate" ], "Reaction": [ "Step 1: Preparation of benzyl magnesium chloride by reacting benzene with magnesium in dry ether", "Step 2: Addition of benzyl magnesium chloride to cyclohexanone to form rel-(2R)-2-phenylcyclohexan-1-one", "Step 3: Reduction of rel-(2R)-2-phenylcyclohexan-1-one with sodium borohydride to form rel-(2R)-2-phenylcyclohexanol", "Step 4: Conversion of rel-(2R)-2-phenylcyclohexanol to rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride by reacting with piperidine and hydrochloric acid in ethanol", "Step 5: Isolation of the product by filtration and washing with water and drying with magnesium sulfate" ] } | |
CAS RN |
2657761-16-3 |
Product Name |
rel-(2R)-2-phenyl-2-(piperidin-1-yl)cyclohexan-1-one hydrochloride |
Molecular Formula |
C17H24ClNO |
Molecular Weight |
293.8 |
Purity |
95 |
Origin of Product |
United States |
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